Cas no 915921-38-9 (1-(2-Isobutoxyphenyl)-N-methylmethanamine)
915921-38-9 structure
Product Name:1-(2-Isobutoxyphenyl)-N-methylmethanamine
CAS No:915921-38-9
MF:C12H19NO
MW:193.285363435745
CID:1076469
PubChem ID:28065531
Update Time:2025-04-20
1-(2-Isobutoxyphenyl)-N-methylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Isobutoxyphenyl)-N-methylmethanamine
- (2-Isobutoxyphenyl)-N-methylmethanamine
- SCHEMBL22957886
- 915921-38-9
- AKOS005296747
- N-methyl-1-[2-(2-methylpropoxy)phenyl]methanamine
- (2-isobutoxybenzyl)methylamine
- methyl({[2-(2-methylpropoxy)phenyl]methyl})amine
-
- MDL: MFCD08691889
- Inchi: 1S/C12H19NO/c1-10(2)9-14-12-7-5-4-6-11(12)8-13-3/h4-7,10,13H,8-9H2,1-3H3
- InChI Key: PUPKXKGFKLNZMW-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1CNC)CC(C)C
Computed Properties
- Exact Mass: 193.146664230g/mol
- Monoisotopic Mass: 193.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 21.3Ų
1-(2-Isobutoxyphenyl)-N-methylmethanamine Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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